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Compound of Interest

Compound Name:
3-(Methylsulfonyl)propan-1-amine

hydrochloride

Cat. No.: B052961 Get Quote

An In-depth Technical Guide to the Molecular Weight of 3-(Methylsulfonyl)propan-1-amine
hydrochloride

This guide provides a detailed analysis of the molecular weight of 3-(Methylsulfonyl)propan-
1-amine hydrochloride, a compound of interest to researchers, scientists, and professionals

in the field of drug development.

Chemical Identity
Chemical Name: 3-(Methylsulfonyl)propan-1-amine hydrochloride

CAS Number: 26209-83-6[1]

Molecular Formula: C₄H₁₂ClNO₂S[1]

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula C₄H₁₂ClNO₂S indicates that each molecule contains:

4 Carbon (C) atoms

12 Hydrogen (H) atoms
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1 Chlorine (Cl) atom

1 Nitrogen (N) atom

2 Oxygen (O) atoms

1 Sulfur (S) atom

Atomic Weights of Constituent Elements
The standard atomic weights of the elements, as recognized by the International Union of Pure

and Applied Chemistry (IUPAC), are used for this calculation.

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[2][3]

Hydrogen H 1.008[4][5][6]

Chlorine Cl 35.453[7]

Nitrogen N 14.007[8][9][10]

Oxygen O 15.999[11][12]

Sulfur S 32.066[13][14]

Calculation of Molecular Weight
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.
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Element Symbol
Number of
Atoms

Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 12 1.008 12.096

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Sulfur S 1 32.066 32.066

Total 173.664

The calculated molecular weight of 3-(Methylsulfonyl)propan-1-amine hydrochloride is

173.664 g/mol . This is consistent with the reported molecular weight of 173.662 g/mol [1].

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical relationship between the atomic weights of the

constituent elements and the final molecular weight of the compound.

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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